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Compound of Interest

Compound Name: Dibenzyl hydrazodicarboxylate

Cat. No.: B1266557 Get Quote

For immediate release

This technical guide provides an in-depth overview of dibenzyl hydrazodicarboxylate, a

versatile reagent with significant applications in chemical synthesis and drug development.

Aimed at researchers, scientists, and professionals in the pharmaceutical industry, this

document details the compound's key features, chemical properties, synthesis, and core

applications, supported by experimental protocols and mechanistic diagrams.

Core Features and Chemical Properties
Dibenzyl hydrazodicarboxylate, also known as N,N'-bis(benzyloxycarbonyl)hydrazine, is a

stable, solid compound that serves as a key intermediate and reagent in a variety of organic

transformations. Its utility stems from the presence of the N-N bond and the benzyloxycarbonyl

protecting groups, which can be strategically manipulated in synthetic pathways.

Table 1: Physical and Chemical Properties of Dibenzyl Hydrazodicarboxylate
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Property Value Reference

CAS Number 5394-50-3 [1]

Molecular Formula C₁₆H₁₆N₂O₄ [1]

Molecular Weight 300.31 g/mol [1]

Appearance White to off-white solid

Melting Point 104-105.5 °C

Storage
Store at 10°C - 25°C in a well-

closed container
[1]

Solubility
Soluble in many organic

solvents

Synthesis of Dibenzyl Hydrazodicarboxylate
The synthesis of dibenzyl hydrazodicarboxylate can be achieved through the reaction of

benzyl chloroformate with hydrazine hydrate. A related procedure for a substituted analog, di-p-

chlorobenzyl hydrazodicarboxylate, involves the treatment of p-chlorobenzyl alcohol with 1,1'-

carbonyldiimidazole (CDI) followed by reaction with hydrazine.[2][3]
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Reactants

Product

Benzyl Chloroformate

Reaction

2 equivalents

Hydrazine Hydrate

Dibenzyl Hydrazodicarboxylate

Dibenzyl Hydrazodicarboxylate

Oxidation

PIDA DCM

Dibenzyl Azodicarboxylate

97% yield
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Reactants

Products

Alcohol

Mitsunobu Reaction

Nucleophile (e.g., Carboxylic Acid) Triphenylphosphine Dibenzyl Azodicarboxylate

Substituted Product Triphenylphosphine Oxide Dibenzyl Hydrazodicarboxylate

Byproduct

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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